Cas no 107965-78-6 (Methanone, (4-bromophenyl)phenyl-, oxime)

Methanone, (4-bromophenyl)phenyl-, oxime structure
107965-78-6 structure
Product Name:Methanone, (4-bromophenyl)phenyl-, oxime
CAS No:107965-78-6
MF:C13H10BrNO
MW:276.12860250473
CID:1184943
PubChem ID:3484095
Update Time:2025-04-20

Methanone, (4-bromophenyl)phenyl-, oxime Chemical and Physical Properties

Names and Identifiers

    • Methanone, (4-bromophenyl)phenyl-, oxime
    • N-[(4-bromophenyl)-phenylmethylidene]hydroxylamine
    • (4-bromophenyl)(phenyl)methanone oxime
    • p-bromobenzophenone oxime
    • DTXSID20392914
    • VKYOCAGRKMNDPB-UHFFFAOYSA-N
    • SCHEMBL5781793
    • 107965-78-6
    • Inchi: 1S/C13H10BrNO/c14-12-8-6-11(7-9-12)13(15-16)10-4-2-1-3-5-10/h1-9,16H
    • InChI Key: VKYOCAGRKMNDPB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(C1C=CC=CC=1)=NO

Computed Properties

  • Exact Mass: 274.9946
  • Monoisotopic Mass: 274.99458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.9
  • Topological Polar Surface Area: 32.6Ų

Experimental Properties

  • PSA: 32.59
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